Cas no 4485-16-9 (3-Heptene, 4-methyl-)

3-Heptene, 4-methyl- structure
3-Heptene, 4-methyl- structure
Product Name:3-Heptene, 4-methyl-
CAS No:4485-16-9
MF:C8H16
MW:112.212642669678
CID:334646
PubChem ID:5364638
Update Time:2025-04-19

3-Heptene, 4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Heptene, 4-methyl-
    • 4-METHYL HEPTENE-3
    • 4-Methyl-3-hepten
    • 4-METHYL-3-HEPTENE
    • 4-methyl-hept-3-ene
    • 4-Methylhepten-3
    • cis
    • trans-3-heptene,4-methyl
    • 3-Heptene,4-methyl-
    • AKOS006273235
    • 4485-16-9
    • KKVVJQGDNYIIMN-UHFFFAOYSA-N
    • (E)-4-Methylhept-3-ene
    • (3E)-4-Methyl-3-heptene #
    • CHEBI:88853
    • Q27160853
    • NSC 158671
    • 3-Heptene, 4-methyl-, trans
    • KKVVJQGDNYIIMN-SOFGYWHQSA-N
    • (E)-4-methyl-3-heptene
    • Inchi: 1S/C8H16/c1-4-6-8(3)7-5-2/h6H,4-5,7H2,1-3H3/b8-6+
    • InChI Key: KKVVJQGDNYIIMN-SOFGYWHQSA-N
    • SMILES: C(CC)/C(/C)=C/CC

Computed Properties

  • Exact Mass: 112.12500
  • Monoisotopic Mass: 112.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 70.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 0.7210
  • Melting Point: -103.01°C (estimate)
  • Boiling Point: 120.2°C (estimate)
  • Flash Point: 9.2°C
  • Refractive Index: 1.4170
  • PSA: 0.00000
  • LogP: 3.14280

3-Heptene, 4-methyl- Customs Data

  • HS CODE:2901299090
  • Customs Data:

    China Customs Code:

    2901299090

    Overview:

    2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

    Summary:

    2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

3-Heptene, 4-methyl- Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Aluminum ,  Silica ;  30 - 800 °C
Reference
Catalytic pyrolysis of polyethylene and polypropylene over desilicated beta and al-msu-f
Lee, Hyung Won; et al, Catalysts, 2018, 8(11), 501/1-501/15

3-Heptene, 4-methyl- Preparation Products

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